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Compound of Interest

Compound Name: (S)-INJ-54166060
Cat. No.: B15142703
Get Quote

A Comprehensive Guide for Researchers and Drug
Development Professionals

Introduction

(S)-JNJ-54166060 is a potent and selective antagonist of the P2X7 receptor, a ligand-gated ion
channel that plays a crucial role in inflammation, immune responses, and neuropathic pain.
This document provides detailed protocols for the preparation of stock solutions of (S)-JNJ-
54166060, ensuring accurate and reproducible experimental results for researchers in
pharmacology, neuroscience, and drug discovery.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of (S)-JNJ-54166060 is fundamental
for the correct preparation and handling of this compound. The key properties are summarized
in the table below.
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Property Value Source

Molecular Weight 438.81 g/mol [1]

CAS Number 1627900-41-7 [1]

Purity Typically =98% Commercially Available
Appearance Crystalline solid General Information
Storage Temperature -20°C (Recommended) [2]

Solubility Data

While specific quantitative solubility data for (S)-JNJ-54166060 is not readily available in the
public domain, data from a structurally similar compound from the same manufacturer, JNJ-
7777120, can provide a useful estimate for initial experiments.[2] Researchers are advised to
perform their own solubility tests for precise concentrations.

Solvent Estimated Solubility Notes

Dimethyl sulfoxide is a
common solvent for preparing

DMSO ~14 mg/mL high-concentration stock
solutions of organic

compounds.[2][3]

Ethanol ~2 mg/mL [2]

Dimethylformamide (DMF) ~14 mg/mL [2]

For aqueous-based assays, it
is recommended to first
Aqueous Buffers (e.g., PBS pH ) dissolve the compound in an
Sparingly soluble ] )
7.2) organic solvent like DMSO and
then dilute it with the aqueous

buffer.[2]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-JNJ-54166060 in
dimethyl sulfoxide (DMSO).

Materials:

e (S)-JNJ-54166060 powder

e Anhydrous/molecular biology grade DMSO
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Procedure:

o Equilibration: Allow the vial of (S)-JNJ-54166060 to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of (S)-JNJ-54166060 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 4.3881 mg of the compound (Molecular Weight = 438.81
g/mol).

o Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube
containing the weighed compound. To prepare a 10 mM stock solution with 4.3881 mg of the
compound, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
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o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C in tightly sealed vials. When stored properly, the
stock solution should be stable for an extended period.

Protocol 2: Preparation of Working Solutions

This protocol outlines the preparation of working solutions from the 10 mM DMSO stock for use
in cell-based assays.

Materials:

e 10 mM (S)-IJNJ-54166060 stock solution in DMSO
o Appropriate cell culture medium or assay buffer

o Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired cell culture
medium or assay buffer to achieve the final working concentrations.

o Important: To avoid precipitation, ensure that the final concentration of DMSO in the
working solution is kept low, typically below 0.5%, as higher concentrations can be toxic to
cells.

Mixing: Gently mix the working solutions by pipetting or inverting the tubes.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately. Do not store aqueous working solutions for extended periods.[2]

Visualizations
P2X7 Receptor Sighaling Pathway

The following diagram illustrates the simplified signaling cascade initiated by the activation of
the P2X7 receptor and the point of inhibition by (S)-JNJ-54166060.
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P2X7 Receptor Signaling Pathway
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Experimental Workflow: P2X7 Antagonist Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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